Cas no 23880-59-3 (3-O-Benzyl 17α-Estradiol)
3-O-Benzyl 17α-Estradiol structure
Product Name:3-O-Benzyl 17α-Estradiol
3-O-Benzyl 17α-Estradiol Chemical and Physical Properties
Names and Identifiers
-
- 3-O-Benzyl 17α-Estradiol
- (17α)-3-(PhenylMethoxy)-estra-1,3,5(10)-trien-17-ol
- 3-(Benzyloxy)-17α-hydroxyestra-1,3,5(10)-triene
- (8R,9S,13S,14S,17R)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol
- 3-O-BENZYL 17Α-ESTRADIOL,OFF-WHITE SEMI-SOLID
- 3-O-Benzyl 17
- A-Estradiol
- Estradiol-3-benzylether
- (17alpha)-3-(Benzyloxy)estra-1,3,5(10)-trien-17-ol
- 3-O-Benzyl 17alpha-estradiol
- DTXSID80720653
- 3-Benzyloxyestra-1,3,5(10)-trien-17alpha-ol
- KTONJCQNAMVMHS-RXFVIIJJSA-N
- 23880-59-3
- SCHEMBL5159205
-
- Inchi: InChI=1S/C25H30O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10,15,21-24,26H,7,9,11-14,16H2,1H3/t21-,22-,23+,24-,25+/m1/s1
- InChI Key: KTONJCQNAMVMHS-RXFVIIJJSA-N
- SMILES: C[C@]12CC[C@@H]3c4ccc(cc4CC[C@H]3[C@@H]1CC[C@H]2O)OCc5ccccc5
Computed Properties
- Exact Mass: 362.22500
- Monoisotopic Mass: 362.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 522.6±50.0 °C at 760 mmHg
- Flash Point: 234.3±24.4 °C
- PSA: 29.46000
- LogP: 5.48260
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
3-O-Benzyl 17α-Estradiol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-O-Benzyl 17α-Estradiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B276470-2mg |
3-O-Benzyl 17α-Estradiol |
23880-59-3 | 2mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B276470-5mg |
3-O-Benzyl 17α-Estradiol |
23880-59-3 | 5mg |
$ 190.00 | 2023-04-18 | ||
| TRC | B276470-10mg |
3-O-Benzyl 17α-Estradiol |
23880-59-3 | 10mg |
$ 345.00 | 2023-04-18 | ||
| TRC | B276470-25mg |
3-O-Benzyl 17α-Estradiol |
23880-59-3 | 25mg |
$ 833.00 | 2023-04-18 | ||
| TRC | B276470-50mg |
3-O-Benzyl 17α-Estradiol |
23880-59-3 | 50mg |
$ 1487.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-471282-5 mg |
3-O-Benzyl 17α-estradiol, |
23880-59-3 | 5mg |
¥2,708.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-471282-5mg |
3-O-Benzyl 17α-estradiol, |
23880-59-3 | 5mg |
¥2708.00 | 2023-09-05 |
3-O-Benzyl 17α-Estradiol Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
-
A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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